Cas no 41981-05-9 (1-[4-(Chloromethyl)-2-phenyl-1,3-thiazol-5-yl]ethanone)

• Product Name: 1-[4-(Chloromethyl)-2-phenyl-1,3-thiazol-5-yl]ethanone
• CAS No: 41981-05-9
• MF: C₁₂H₁₀ClNOS
• MW: 251.731900691986
• CID: 2668628
• PubChem ID: 540758
• Update Time: 2025-04-21

1-[4-(Chloromethyl)-2-phenyl-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(chloromethyl)-2-phenyl-1,3-thiazol-5-yl]ethanone
• 1-[4-(Chloromethyl)-2-phenyl-5-thiazolyl]ethanone
• DNVPOIZBWJBSQN-UHFFFAOYSA-N
• 41981-05-9
• 1-[4-(Chloromethyl)-2-phenyl-1,3-thiazol-5-yl]ethanone #
• Ethanone, 1-[4-(chloromethyl)-2-phenyl-5-thiazolyl]-
• DTXSID50337257
• 1-[4-(Chloromethyl)-2-phenyl-1,3-thiazol-5-yl]ethanone

• Inchi： 1S/C12H10ClNOS/c1-8(15)11-10(7-13)14-12(16-11)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： DNVPOIZBWJBSQN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)=O)SC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 251.0171628Da
• Monoisotopic Mass: 251.0171628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų